N-2,4-Dimethylpiperidin-3-yl-2,2,2-trifluoroacetamide
Description
N-2,4-Dimethylpiperidin-3-yl-2,2,2-trifluoroacetamide, also known as DMTFA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMTFA is a white crystalline powder that is soluble in most organic solvents and is commonly used as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Chemical Properties
N-2,4-Dimethylpiperidin-3-yl-2,2,2-trifluoroacetamide is utilized in the synthesis of various chemical compounds, showcasing its versatility in medicinal chemistry. For instance, it plays a role in the solvent-free synthesis of 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazoles, which are then converted to N-trifluoroacetamide derivatives. These compounds have been screened for antibacterial activity and cytotoxicity against human leukemia cells, indicating potential applications in developing antibacterial agents and cancer therapeutics (Aggarwal et al., 2014).
Antimicrobial Activity
Compounds derived from N-2,4-Dimethylpiperidin-3-yl-2,2,2-trifluoroacetamide have demonstrated antimicrobial properties. Research has shown that N-(2,3-Dihydroxy-4-iodo-2,3-dimethylbutyl)trifluoroacetamide and its derivatives exhibit significant antimicrobial activity, highlighting the potential of these compounds in addressing microbial infections (Stepanenko et al., 2019).
Antitubercular and Antimicrobial Scaffolds
The chemical framework of N-2,4-Dimethylpiperidin-3-yl-2,2,2-trifluoroacetamide is conducive to creating scaffolds with antimicrobial and antitubercular activities. Bis(3,5-dimethylpiperidinyl)-1,3,5-triazinyl)-N-(phenyl/benzothiazolyl)-acetamides synthesized from this compound have been evaluated for their antimicrobial and antimycobacterial properties, showing promise in the treatment of tuberculosis and other microbial infections (Patel et al., 2012).
Neuropharmacological Research
N-2,4-Dimethylpiperidin-3-yl-2,2,2-trifluoroacetamide derivatives have been explored for their neuropharmacological effects. Studies involving N-dimethylacetamide, a related compound, have reported significant changes in the central nervous system, suggesting potential applications in neuropharmacology and the treatment of neurological disorders (Steiner & Himwich, 1964).
properties
IUPAC Name |
N-(2,4-dimethylpiperidin-3-yl)-2,2,2-trifluoroacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F3N2O/c1-5-3-4-13-6(2)7(5)14-8(15)9(10,11)12/h5-7,13H,3-4H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGJUIJNHRURUAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC(C1NC(=O)C(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylpiperidin-3-yl)-2,2,2-trifluoroacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(tetrahydrofuran-2-ylmethyl)quinazoline-2,4(1H,3H)-dione](/img/structure/B2604791.png)
![N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide](/img/structure/B2604792.png)
![2-(1,3-dioxoisoindol-2-yl)-N-(7-methyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)acetamide](/img/structure/B2604793.png)
![2-((3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-ethoxyphenyl)acetamide](/img/structure/B2604796.png)
![2-[3-(4-Chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid](/img/structure/B2604803.png)
![6-(((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-propyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one](/img/structure/B2604805.png)
![(5-chloro-3-{[(4-chlorophenyl)sulfanyl]methyl}-1-methyl-1H-pyrazol-4-yl)methyl 3-chlorophenyl sulfide](/img/structure/B2604809.png)
